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Compound of Interest

Compound Name: Ethane-d5, iodo-

Cat. No.: B031937

References

1. A plausible mode of action of pseudin-2, an antimicrobial peptide from Pseudis paradoxa -
PubMed [pubmed.ncbi.nlm.nih.gov]

2. Insulin-releasing properties of the frog skin peptide pseudin-2 and its [Lys18]-substituted
analogue - PubMed [pubmed.ncbi.nim.nih.gov]

3. Pseudin-2: an antimicrobial peptide with low hemolytic activity from the skin of the
paradoxical frog - PubMed [pubmed.ncbi.nim.nih.gov]

4. Investigation of cationicity and structure of pseudin-2 analogues for enhanced bacterial
selectivity and anti-inflammatory activity - PMC [pmc.ncbi.nlm.nih.gov]

5. Investigation of cationicity and structure of pseudin-2 analogues for enhanced bacterial
selectivity and anti-inflammatory activity - PubMed [pubmed.ncbi.nim.nih.gov]

6. Design of potent, non-toxic antimicrobial agents based upon the structure of the frog skin
peptide, pseudin-2 - PubMed [pubmed.ncbi.nim.nih.gov]

7. benchchem.com [benchchem.com]
8. biozentrum.unibas.ch [biozentrum.unibas.ch]
9. info.gbiosciences.com [info.gbiosciences.com]

10. Characterization of Antibacterial and Hemolytic Activity of Synthetic Pandinin 2 Variants
and Their Inhibition against Mycobacterium tuberculosis | PLOS One [journals.plos.org]

© 2025 BenchChem. All rights reserved. 1/2 Tech Support


https://www.benchchem.com/product/b031937?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/20826126/
https://pubmed.ncbi.nlm.nih.gov/20826126/
https://pubmed.ncbi.nlm.nih.gov/18163889/
https://pubmed.ncbi.nlm.nih.gov/18163889/
https://pubmed.ncbi.nlm.nih.gov/11689009/
https://pubmed.ncbi.nlm.nih.gov/11689009/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5431190/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5431190/
https://pubmed.ncbi.nlm.nih.gov/28469145/
https://pubmed.ncbi.nlm.nih.gov/28469145/
https://pubmed.ncbi.nlm.nih.gov/15927702/
https://pubmed.ncbi.nlm.nih.gov/15927702/
https://www.benchchem.com/pdf/How_to_improve_the_aqueous_solubility_of_Cox_2_IN_26.pdf
https://www.biozentrum.unibas.ch/fileadmin/redaktion/05_Facilities/01_Technology_Platforms/BF/Protocols/Preventing_Protein_Aggregation.pdf
https://info.gbiosciences.com/blog/tips-for-preventing-protein-aggregation-loss-of-protein-solubility
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0101742
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0101742
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e 11. Pse-T2, an Antimicrobial Peptide with High-Level, Broad-Spectrum Antimicrobial Potency
and Skin Biocompatibility against Multidrug-Resistant Pseudomonas aeruginosa Infection -
PMC [pmc.ncbi.nlm.nih.gov]

e 12. Synthetic Frog-Derived-like Peptides: A New Weapon against Emerging and Potential
Zoonotic Viruses - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [application of Ethane-d5, iodo- in metabolic pathway
tracing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031937#application-of-ethane-d5-iodo-in-metabolic-
pathway-tracing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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